Cas no 115570-40-6 (Acetamide,N-(3-chloro-4,5-dihydroxyphenyl)-)

• Product Name: Acetamide,N-(3-chloro-4,5-dihydroxyphenyl)-
• CAS No: 115570-40-6
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 130808
• PubChem ID: 45092918
• Update Time: 2025-04-19

Acetamide,N-(3-chloro-4,5-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3-chloro-4,5-dihydroxyphenyl)-
• Acetamide, N-(3-chloro-4,5-dihydroxyphenyl)- (9CI)
• 115570-40-6

• Inchi： 1S/C8H8ClNO3/c1-4(11)10-5-2-6(9)8(13)7(12)3-5/h2-3,12-13H,1H3,(H,10,11)
• InChI Key： POXIUBAZDZWELU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)NC(C)=O)O)O

Computed Properties

• Exact Mass: 201.01934
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56